Cas no 2228517-83-5 (1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2,2,2-trifluoroethan-1-amine
• CAS No: 2228517-83-5
• MF: C₁₂H₁₉F₃N₂
• MW: 248.287873506546
• CID: 6597761
• PubChem ID: 165740122
• Update Time: 2025-11-01

1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2,2,2-trifluoroethan-1-amine
• 2228517-83-5
• 1-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]-2,2,2-trifluoroethan-1-amine
• EN300-1970436

• Inchi： 1S/C12H19F3N2/c1-7(2)6-17-8(3)5-10(9(17)4)11(16)12(13,14)15/h5,7,11H,6,16H2,1-4H3
• InChI Key： WLWDJZPCRQQTAJ-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C)N(C=1C)CC(C)C)N)(F)F

Computed Properties

• Exact Mass: 248.15003310g/mol
• Monoisotopic Mass: 248.15003310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 31Ų

Additional information on 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2,2,2-trifluoroethan-1-amine

Chemical Profile of 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2,2,2-trifluoroethan-1-amine (CAS No. 2228517-83-5)

1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2,2,2-trifluoroethan-1-amine, identified by the CAS number 2228517-83-5, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the pyrrole derivatives class, which are widely studied for their potential biological activities. The presence of a trifluoromethyl group and various alkyl substituents enhances its chemical reactivity and specificity, making it a valuable candidate for further investigation in medicinal chemistry.

The molecular structure of 1-(2-methylpropyl)-1H-pyrrol-3-yl component contributes to the compound's ability to interact with biological targets in a precise manner. Pyrrole derivatives are known for their role in various pharmacological applications, including antiviral, antibacterial, and anti-inflammatory agents. The introduction of the trifluoroethan-1-amine moiety introduces fluorine atoms, which are known to modulate metabolic stability and binding affinity. This structural feature is particularly significant in drug design, as fluorine atoms can enhance the bioavailability and efficacy of therapeutic molecules.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that the dimethyl and (2-methylpropyl) substituents in 1-(2-methylpropyl)-1H-pyrrol-3-yl can influence the compound's solubility and permeability across biological membranes, which are critical factors in drug development. The trifluoromethyl group, on the other hand, is known to increase metabolic stability by resisting hydrolysis and oxidation.

In the context of drug discovery, 1-(2-methylpropyl)-1H-pyrrol-3-yl derivatives have been explored for their potential as kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. The ability of this compound to modulate kinase activity could lead to novel therapeutic strategies. Furthermore, the presence of amines can facilitate interactions with nucleophilic sites on target proteins, enhancing binding affinity.

The synthesis of 1-(2-methylpropyl)-1H-pyrrol-3-yl compounds often involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct complex molecular frameworks efficiently. The introduction of fluorine atoms into organic molecules is particularly challenging but can be accomplished using specialized reagents and conditions.

From a pharmacokinetic perspective, the structural features of trifluoroethan-1-amine contribute to improved pharmacological properties. Fluorinated compounds are often more resistant to enzymatic degradation, leading to longer half-lives and sustained therapeutic effects. Additionally, fluorine atoms can influence electronic properties, affecting how the molecule interacts with biological targets at the atomic level.

Research has also highlighted the importance of stereochemistry in pyrrole derivatives. The configuration around the nitrogen atom in pyrrol rings can significantly impact biological activity. Stereoisomers of this compound may exhibit different pharmacological profiles, necessitating careful characterization using techniques such as X-ray crystallography or NMR spectroscopy.

The potential applications of CAS No. 2228517-83-5 extend beyond traditional pharmaceuticals. Its unique chemical properties make it a promising candidate for agrochemicals and specialty chemicals. For instance, derivatives of this compound could be developed as novel pesticides or herbicides due to their ability to interact with biological targets in plants and pests.

In conclusion,CAS No. 2228517-83-5 represents a structurally complex and functionally interesting compound that warrants further exploration in drug discovery and industrial applications. Its combination of pyrrole-based scaffolding,dimethyl,(2-methylpropyl) substituents,trifluoroethanamine moiety,and diverse potential biological activities positions it as a valuable asset for researchers aiming to develop innovative therapeutic agents.